Cas no 1780536-56-2 (3,4,4,4-tetrafluorobutan-2-amine)

3,4,4,4-Tetrafluorobutan-2-amine is a fluorinated amine compound characterized by its unique tetrafluoro substitution on the butane backbone. This structural feature imparts enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms increases lipophilicity and metabolic resistance, improving bioavailability in active compounds. Its amine functionality allows for versatile derivatization, facilitating its use as a building block in fine chemical applications. The compound’s well-defined stereochemistry and purity ensure consistent performance in synthetic routes. Suitable for use under controlled conditions, it is handled with standard safety protocols for fluorinated organics.
3,4,4,4-tetrafluorobutan-2-amine structure
1780536-56-2 structure
Product Name:3,4,4,4-tetrafluorobutan-2-amine
CAS No:1780536-56-2
MF:C4H7F4N
MW:145.098695039749
CID:6064890
PubChem ID:84731201
Update Time:2025-05-08

3,4,4,4-tetrafluorobutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3,4,4,4-tetrafluorobutan-2-amine
    • EN300-1929627
    • 1780536-56-2
    • SUTNTKOKNRMKBB-UHFFFAOYSA-N
    • Inchi: 1S/C4H7F4N/c1-2(9)3(5)4(6,7)8/h2-3H,9H2,1H3
    • InChI Key: SUTNTKOKNRMKBB-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)C(C)N

Computed Properties

  • Exact Mass: 145.05146188g/mol
  • Monoisotopic Mass: 145.05146188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26Ų

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Additional information on 3,4,4,4-tetrafluorobutan-2-amine

Professional Introduction to 3,4,4,4-tetrafluorobutan-2-amine (CAS No. 1780536-56-2)

3,4,4,4-tetrafluorobutan-2-amine is a fluorinated amine derivative with significant applications in the field of pharmaceuticals and specialty chemicals. Its unique molecular structure, characterized by four fluorine atoms attached to a butane backbone, imparts exceptional stability and reactivity, making it a valuable intermediate in synthetic chemistry. The compound’s chemical formula is C₄H₇F₄N, and its CAS number, 1780536-56-2, serves as a unique identifier in scientific literature and industrial databases. This introduction explores the compound’s properties, synthesis methods, and recent advancements in its applications, particularly in medicinal chemistry.

The fluorine atoms in 3,4,4,4-tetrafluorobutan-2-amine contribute to its high lipophilicity and metabolic stability, which are critical factors in drug design. Fluorinated amines are widely recognized for their ability to enhance the bioavailability of pharmaceuticals by improving their pharmacokinetic profiles. In recent years, there has been growing interest in developing fluorinated compounds due to their role in modulating drug interactions at the molecular level. For instance, studies have demonstrated that fluorine substitution can alter the electronic properties of molecules, leading to improved binding affinity to biological targets.

One of the most compelling aspects of 3,4,4,4-tetrafluorobutan-2-amine is its versatility as a building block in organic synthesis. The presence of both an amine group and fluorine atoms allows for diverse functionalization strategies, enabling chemists to construct complex molecules with tailored properties. Researchers have leveraged this compound to develop novel intermediates for antiviral and anticancer agents. For example, recent studies have shown that derivatives of 3,4,4,4-tetrafluorobutan-2-amine exhibit potent inhibitory effects on certain enzymes implicated in tumor growth. These findings highlight the compound’s potential as a scaffold for next-generation therapeutics.

The synthesis of 3,4,4,4-tetrafluorobutan-2-amine typically involves multi-step reactions starting from commercially available precursors. One common approach involves the nucleophilic substitution of 1-fluoro-2-trifluoromethylbutane with ammonia or an amine source under controlled conditions. The reaction requires careful optimization to ensure high yield and purity. Advances in catalytic systems have recently enabled more efficient synthetic routes, reducing the environmental impact of production processes. These improvements align with the broader industry trend toward sustainable chemistry practices.

In the pharmaceutical industry, 3,4,4,4-tetrafluorobutan-2-amine has found applications beyond drug development. Its ability to act as a crosslinking agent in polymer chemistry has been explored for creating advanced materials with specific mechanical and thermal properties. Additionally, the compound’s stability under various conditions makes it suitable for use in agrochemical formulations where resistance to degradation is essential. Such diverse applications underscore the compound’s importance as a chemical intermediate.

Recent research has also focused on understanding the computational modeling of 3,4,4,4-tetrafluorobutan-2-amine interactions within biological systems. Molecular dynamics simulations have revealed insights into how fluorinated amines interact with proteins and nucleic acids at an atomic level. These computational studies are crucial for designing drugs that can selectively target disease-causing molecules while minimizing side effects. The integration of experimental data with theoretical models has accelerated the discovery process in medicinal chemistry.

The safety profile of 3,4,4,4-tetrafluorobutan-2-amine is another critical consideration in its industrial use. While the compound is not classified as hazardous under standard conditions, proper handling protocols must be followed to prevent exposure during synthesis and application. Recent guidelines emphasize the importance of ventilation and personal protective equipment (PPE) when working with fluorinated compounds due to potential respiratory irritation risks. Compliance with these safety measures ensures that researchers and manufacturers can utilize the compound effectively without compromising health or environmental standards.

Looking ahead,the future prospects for 3,4, 44, 44-tetrafluorobutan - 22 - amine are promising, particularly as innovations in synthetic methodologies continue to emerge。 The development of greener solvents and biocatalytic processes could further enhance its production efficiency。 Moreover, expanding its applications into emerging fields such as materials science and nanotechnology may open new avenues for research and commercialization。 As scientists gain deeper insights into its reactivity patterns, we can expect even more innovative uses for this versatile compound.

In conclusion, 3, 44,44,44 - tetrafluoro - butan - 22 - amine (CAS No.1780536 - 56 - 22) represents a significant advancement in fluorinated chemical synthesis with far-reaching implications across multiple industries。 Its unique structural features make it an indispensable tool for pharmaceutical researchers seeking to develop next-generation therapeutics。 As our understanding of its properties evolves, so too will its role in driving innovation both inside laboratories and beyond.

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